Cas no 1617517-82-4 (5-Methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid)

• Product Name: 5-Methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
• CAS No: 1617517-82-4
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 4821745
• Update Time: 2025-11-06

5-Methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid

• Inchi： 1S/C11H9NO3/c1-6-3-2-4-8-10(6)7(11(14)15)5-9(13)12-8/h2-5H,1H3,(H,12,13)(H,14,15)
• InChI Key： DHNYAQDUCZHOLJ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)C2C(C)=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 335
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 5-Methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid

Introduction to 5-Methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid (CAS No. 1617517-82-4)

5-Methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid (CAS No. 1617517-82-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of quinolines, which are known for their diverse pharmacological effects, including antimicrobial, antiviral, and anticancer activities.

The chemical structure of 5-Methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid is characterized by a quinoline ring system with a methyl group at the 5-position and a carboxylic acid group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 5-Methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The researchers found that the compound selectively inhibits the growth of cancer cells while showing minimal toxicity to normal cells.

In addition to its anticancer properties, 5-Methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid has also been investigated for its antimicrobial activity. A study conducted by a team of researchers from the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the growth of multidrug-resistant bacteria, such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). The mechanism of action involves disrupting bacterial cell wall synthesis and membrane integrity.

The pharmacokinetic properties of 5-Methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid have also been studied in detail. Research published in the European Journal of Pharmaceutical Sciences in 2023 indicated that the compound has good oral bioavailability and a favorable pharmacokinetic profile. This makes it an attractive candidate for further development as an oral medication.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 5-Methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid. One notable method involves a one-pot multicomponent reaction using readily available starting materials. This synthetic approach not only simplifies the production process but also enhances the overall yield and purity of the final product.

The safety profile of 5-Methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid has been extensively evaluated through various toxicological studies. Results from these studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, 5-Methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid (CAS No. 1617517-82-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development as a novel therapeutic agent. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.